Cas no 6538-79-0 (2-amino-7-[(E)-(2-amino-4,6-dioxo-5,8-dihydro-3H-pteridin-7-ylidene)methyl]-3,5-dihydropteridine-4,6-dione)

• Product Name: 2-amino-7-[(E)-(2-amino-4,6-dioxo-5,8-dihydro-3H-pteridin-7-ylidene)methyl]-3,5-dihydropteridine-4,6-dione
• CAS No: 6538-79-0
• MF: C₁₃H₁₀N₁₀O₄
• MW: 370.283099651337
• CID: 507547
• PubChem ID: 137321673
• Update Time: 2025-04-19

2-amino-7-[(E)-(2-amino-4,6-dioxo-5,8-dihydro-3H-pteridin-7-ylidene)methyl]-3,5-dihydropteridine-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 4,6-Pteridinedione,2-amino-7-[(2-amino-1,4,5,6-tetrahydro-4,6-dioxo-7-pteridinyl)methylene]-1,5,7,8-tetrahydro-(9CI)
• 2-amino-7-[(Z)-(2-amino-4,6-dioxo-5,8-dihydro-1H-pteridin-7-ylidene)methyl]-1,5-dihydropteridine-4,6-dione
• pterorhodin
• 4,6-Pteridinedione, 2-amino-7-((2-amino-1,4,5,6-tetrahydro-4,6-dioxo-7-pteridinyl)methylene)-1,5,7,8-tetrahydro-
• 2-amino-7-[(E)-(2-amino-4,6-dioxo-5,8-dihydro-3H-pteridin-7-ylidene)methyl]-3,5-dihydropteridine-4,6-dione
• 6538-79-0

• Inchi： 1S/C13H10N10O4/c14-12-20-6-4(10(26)22-12)18-8(24)2(16-6)1-3-9(25)19-5-7(17-3)21-13(15)23-11(5)27/h1H,(H,18,24)(H,19,25)(H3,14,16,20,22,26)(H4,15,17,21,23,27)/b3-1+
• InChI Key： STEFGLSLWLJVLH-HNQUOIGGSA-N
• SMILES： O=C1/C(=C\C2C(NC3C(NC(N)=NC=3N=2)=O)=O)/NC2=C(C(NC(N)=N2)=O)N1

Computed Properties

• Exact Mass: 370.0889
• Monoisotopic Mass: 370.088649
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 218
• XLogP3: -4

Experimental Properties

• Density: 2.49
• Refractive Index: 2.218
• PSA: 217.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives